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Compound of Interest

2-((p-
Aminophenyl)sulphonyl)ethanol

cat. No.: B1266255

Compound Name:

Important Notice: A specific Safety Data Sheet (SDS) containing detailed disposal procedures
for 2-((p-Aminophenyl)sulphonyl)ethanol (CAS No. 5246-58-2) is not readily available in
public domains. The following information provides general guidance for the disposal of
laboratory chemical waste. It is imperative to consult with your institution's Environmental
Health and Safety (EHS) department for specific protocols and to ensure full compliance with
all applicable local, state, and federal regulations.

General Principles for Laboratory Chemical Waste
Disposal

The proper disposal of chemical waste is crucial for laboratory safety and environmental
protection. For a compound like 2-((p-Aminophenyl)sulphonyl)ethanol, which is an aromatic
amine and a sulfone, it should be treated as hazardous waste unless specific analysis confirms
otherwise.

Key Steps for Disposal:

» Waste Identification and Classification: All chemical waste must be correctly identified and
classified based on its hazardous properties (e.g., flammable, corrosive, reactive, toxic).

e Segregation: Incompatible waste streams must be kept separate to prevent dangerous
chemical reactions. For instance, acids should be stored separately from bases, and

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1266255?utm_src=pdf-interest
https://www.benchchem.com/product/b1266255?utm_src=pdf-body
https://www.benchchem.com/product/b1266255?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

oxidizers away from flammable solvents.

o Containerization: Waste must be collected in appropriate, leak-proof containers that are
compatible with the chemical. Containers should be in good condition and securely sealed
when not in use.

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name of the contents (no abbreviations), and the associated hazards.

o Accumulation: Waste should be stored in a designated Satellite Accumulation Area (SAA)
that is at or near the point of generation. Adhere to the volume limits for waste accumulation
as specified by regulations.

e Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for the
waste. Do not dispose of chemical waste down the drain or in regular trash.

Quantitative Data

Due to the absence of a specific Safety Data Sheet, a table of quantitative data for 2-((p-
Aminophenyl)sulphonyl)ethanol cannot be provided.

Experimental Protocols

Detailed experimental protocols for the disposal of this specific chemical are not available. The
general procedure to be followed is outlined in the workflow diagram below.

Disposal Workflow

The following diagram illustrates a general workflow for the proper disposal of laboratory
chemical waste.
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General Workflow for Laboratory Chemical Waste Disposal
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Caption: General workflow for laboratory chemical waste disposal.
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 To cite this document: BenchChem. [Guidance for the Disposal of 2-((p-
Aminophenyl)sulphonyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266255#2-p-aminophenyl-sulphonyl-ethanol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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